

# Application Notes and Protocols: Intravenous Adipiodone for Cholangiography

**Author:** BenchChem Technical Support Team. **Date:** December 2025

## Compound of Interest

Compound Name: Adipiodon

Cat. No.: B1672019

[Get Quote](#)

Disclaimer: The following information is for historical and research purposes only. **Adipiodone** (also known as Iodipamide) is a contrast agent for intravenous cholangiography that is now largely considered obsolete. Its use has been superseded by safer and more effective imaging modalities such as Magnetic Resonance Cholangiopancreatography (MRCP) and Endoscopic Retrograde Cholangiopancreatography (ERCP) due to a high incidence of adverse reactions. These protocols should not be used for clinical applications.

## Introduction

**Adipiodone** is an organic iodine compound that was historically used as a contrast agent for intravenous cholangiography. Following intravenous administration, it is selectively taken up by the liver and excreted into the bile, allowing for radiographic visualization of the biliary ducts. At its peak, it was marketed under trade names such as Biligradin and Cholografon. The primary application was to assess the anatomy and patency of the biliary system, particularly in post-cholecystectomy patients. However, its use was associated with a significant rate of adverse effects, some of which could be severe.

## Quantitative Data Summary

The following tables summarize key quantitative data related to the historical administration of **Adipiodone** for intravenous cholangiography.

Table 1: Typical Dosage and Administration

Parameter	Value	Notes
Adult Dose	20 mL of a 52% solution (Adipiodone Meglumine)	Standard dose for an average adult.
Infusion Rate	Slow infusion over 10 minutes	Rapid injection was associated with a higher incidence of adverse reactions.
Imaging Time	First image taken 10-15 minutes post-injection	Optimal visualization of the bile ducts typically occurred between 15 and 60 minutes.

Table 2: Reported Adverse Reaction Rates

Reaction Type	Incidence Rate	Severity
Mild Reactions	~10-20%	Nausea, vomiting, urticaria
Serious Reactions	~1-5%	Hypotension, bronchospasm, anaphylaxis
Fatal Reactions	Rare	Anaphylactic shock

## Experimental Protocols

The following outlines a typical historical protocol for intravenous cholangiography using **Adipiodone**.

### 3.1. Patient Preparation

- **Informed Consent:** The patient must be informed of the potential risks and benefits of the procedure and provide written informed consent.
- **Fasting:** The patient should fast for at least 4 hours prior to the procedure to ensure an empty stomach and reduce the risk of aspiration in case of vomiting.
- **Hydration:** Adequate hydration is important.

- Premedication: In some historical protocols, premedication with corticosteroids or antihistamines was attempted to reduce the incidence of adverse reactions, though the efficacy was debated.

### 3.2. **Adipiodone** Administration

- Dosage Preparation: A standard adult dose of 20 mL of **Adipiodone** meglumine (52% solution) is drawn into a syringe.
- Test Dose: A small test dose (e.g., 1 mL) may be administered intravenously, and the patient observed for several minutes for any immediate adverse reactions. The utility of a test dose has been a subject of historical debate.
- Slow Infusion: The full dose of **Adipiodone** is administered via slow intravenous infusion over a period of 10 minutes. The patient should be closely monitored throughout the infusion.

### 3.3. Radiographic Imaging


- Timing: Radiographs of the right upper quadrant are obtained at various time points post-injection.
- Initial Images: The first images are typically taken 10-15 minutes after the completion of the infusion.
- Serial Images: Subsequent images are taken at 15-minute intervals for up to 1-2 hours, or until the biliary ducts are adequately visualized.
- Delayed Images: If the ducts are not visualized, delayed images at 4 or 24 hours may be attempted.

### 3.4. Post-Procedure Monitoring

- Observation: The patient should be monitored for at least 30-60 minutes post-procedure for any signs of delayed adverse reactions.
- Hydration: Encourage oral fluid intake to aid in the renal clearance of the contrast agent.


## Visualization

The following diagrams illustrate the historical workflow and a conceptual representation of potential adverse reaction pathways associated with intravenous **Adipiodone** administration.



[Click to download full resolution via product page](#)

Caption: Historical workflow for intravenous cholangiography with **Adipiodone**.



[Click to download full resolution via product page](#)

Caption: Potential pathways for adverse reactions to **Adipiodone**.

- To cite this document: BenchChem. [Application Notes and Protocols: Intravenous Adipiodone for Cholangiography]. BenchChem, [2025]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b1672019#intravenous-adipiodone-administration-protocol-for-cholangiography\]](https://www.benchchem.com/product/b1672019#intravenous-adipiodone-administration-protocol-for-cholangiography)

#### Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

**Technical Support:** The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [\[Contact our Ph.D. Support Team for a compatibility check\]](#)

**Need Industrial/Bulk Grade?** [Request Custom Synthesis Quote](#)

# BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

## Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: [info@benchchem.com](mailto:info@benchchem.com)